Cas no 119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-)
119584-82-6 structure
Product Name:2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
CAS No:119584-82-6
MF:C10H9F3N4O
MW:258.199871778488
CID:132225
PubChem ID:461904
Update Time:2025-04-19
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- 5-(2,2,2-trifluoroethoxy)quinazoline-2,4-diamine
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- CHEMBL2042320
- 119584-82-6
- 2,4-Quinazolinediamine, 5-(2,2,2-trifluoroethoxy)-
- CMIRUHXLWHGPHN-UHFFFAOYSA-N
- DTXSID00332732
- SCHEMBL1155037
- 5-(2,2,2-Trifluoro-ethoxy)-quinazoline-2,4-diamine
-
- Inchi: 1S/C10H9F3N4O/c11-10(12,13)4-18-6-3-1-2-5-7(6)8(14)17-9(15)16-5/h1-3H,4H2,(H4,14,15,16,17)
- InChI Key: CMIRUHXLWHGPHN-UHFFFAOYSA-N
- SMILES: FC(COC1=CC=CC2C1=C(N)N=C(N)N=2)(F)F
Computed Properties
- Exact Mass: 258.073
- Monoisotopic Mass: 258.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 87Ų
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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